Cas no 1214371-07-9 (3-(4-Methoxy-3-methylphenyl)pyridine)

• Product Name: 3-(4-Methoxy-3-methylphenyl)pyridine
• CAS No: 1214371-07-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4960735
• Update Time: 2025-10-31

3-(4-Methoxy-3-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-methylphenyl)pyridine
• 3-(4-Methoxy-3-methylphenyl)pyridine

• Inchi： 1S/C13H13NO/c1-10-8-11(5-6-13(10)15-2)12-4-3-7-14-9-12/h3-9H,1-2H3
• InChI Key： BSBBCAIINMTYHE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=NC=CC=2)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Methoxy-3-methylphenyl)pyridine

Introduction to 3-(4-Methoxy-3-methylphenyl)pyridine (CAS No. 1214371-07-9)

3-(4-Methoxy-3-methylphenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1214371-07-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic amine has garnered considerable attention due to its structural features and potential biological activities. The compound consists of a pyridine ring fused with a substituted benzene ring, featuring a 4-methoxy group and a 3-methyl group on the aromatic ring. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate biological targets effectively.

The synthesis of 3-(4-Methoxy-3-methylphenyl)pyridine involves multi-step organic reactions, typically starting from readily available precursors such as 4-methoxy-3-methylbenzaldehyde and pyridine derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. The precise control over regioselectivity is crucial in constructing the desired framework, ensuring that the functional groups are positioned optimally for biological interaction.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential therapeutic applications. Molecular docking studies using 3-(4-Methoxy-3-methylphenyl)pyridine have revealed promising interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. The presence of both lipophilic and hydrophilic regions in its structure enhances its solubility and bioavailability, making it an attractive candidate for further development.

In the context of drug discovery, 3-(4-Methoxy-3-methylphenyl)pyridine has been investigated for its potential role in treating conditions such as inflammation and neurodegeneration. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a scaffold for designing novel therapeutics with improved efficacy and reduced side effects.

The pharmaceutical industry has shown interest in exploring analogs of 3-(4-Methoxy-3-methylphenyl)pyridine, particularly those with enhanced binding affinity or selectivity. Structural modifications, such as varying the substitution pattern on the benzene ring or introducing additional heterocyclic moieties, can significantly alter the pharmacokinetic profile and target interaction. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds derived from this scaffold, streamlining the drug development process.

From a chemical biology perspective, understanding the mechanisms by which 3-(4-Methoxy-3-methylphenyl)pyridine interacts with biological systems is essential for optimizing its therapeutic potential. Post-translational modifications and protein-protein interactions play a critical role in determining its efficacy. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its molecular behavior within cellular environments.

The environmental impact of synthesizing and utilizing 3-(4-Methoxy-3-methylphenyl)pyridine is also a consideration in modern pharmaceutical research. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing reliance on hazardous reagents. Such efforts align with global initiatives to promote sustainable drug development practices.

Future research directions may focus on exploring the pharmacological effects of 3-(4-Methoxy-3-methylphenyl)pyridine in vivo using animal models. Investigating its potential as an intermediate in multi-target drugs could open new avenues for treating complex diseases that require coordinated therapeutic intervention. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field.

In summary, 3-(4-Methoxy-3-methylphenyl)pyridine (CAS No. 1214371-07-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutics, particularly for neurological and inflammatory disorders. Continued exploration of its biological activities and synthetic modifications will likely yield significant advancements in drug discovery over the coming years.